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Compound of Interest

Compound Name: 4-Methyl-2,5-dinitrophenol

CAS No.: 20294-52-4

Cat. No.: B1590258

Get Quote

Introduction & Mechanistic Basis[1][2][3]
4-Methyl-2,5-dinitrophenol (4-Me-2,5-DNP) is a potent lipophilic weak acid belonging to the

dinitrocresol class.[1] While structurally related to the classic uncoupler 2,4-Dinitrophenol (2,4-

DNP), this specific isomer exhibits distinct physicochemical properties (pKa ~5.[1]2) that

influence its protonophoric efficiency.[1][2]

In cell-based assays, 4-Me-2,5-DNP acts as a mitochondrial uncoupler.[1] It dissociates

oxidative phosphorylation from ATP synthesis by shuttling protons across the Inner

Mitochondrial Membrane (IMM) back into the matrix, bypassing ATP Synthase (Complex V).[1]

This results in:

Maximal Respiration: Oxygen consumption rate (OCR) spikes as the electron transport chain

(ETC) works harder to restore the dissipated proton gradient.[1]

Membrane Depolarization: A rapid drop in mitochondrial membrane potential (

).[1]
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Bioenergetic Crisis: Intracellular ATP depletion, triggering metabolic switches (e.g., AMPK

activation).[1]

Critical Application: This compound is utilized as a positive control for mitochondrial toxicity

screening and to study metabolic reprogramming (the "Warburg Effect" vs. oxidative

phosphorylation) in oncology and neurodegeneration research.[1]

Mechanistic Pathway (Graphviz)[1]
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Figure 1: Protonophoric cycle of 4-Methyl-2,5-dinitrophenol.[1] The compound shuttles

protons from the intermembrane space to the matrix, dissipating the electrochemical gradient

required for ATP synthesis.[1]

Safety & Handling (Critical)
Hazard Class: Fatal if swallowed (H300), Toxic in contact with skin (H311), Explosion hazard if

dry.[1]

Solvent: Prepare a 100 mM stock solution in high-grade DMSO. Do not store as a dry

powder once opened; keep wetted or in solution.[1]

Storage: Aliquot stock into amber glass vials (light sensitive) and store at -20°C. Avoid

freeze-thaw cycles.
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PPE: Double nitrile gloves, lab coat, and safety goggles are mandatory.[1] All handling must

occur in a chemical fume hood.[1]

Protocol A: Determination of Non-Lethal Metabolic
Window (ATP Assay)[1]
Before performing advanced respirometry, you must determine the concentration that induces

metabolic stress without causing immediate necrosis.[1]

Objective: Identify the IC50 for ATP depletion.[1]

Materials
Cell Line: HepG2 or HEK293 (metabolically active).[1]

Reagent: CellTiter-Glo® (Promega) or equivalent luminescent ATP assay.[1]

Compound: 4-Methyl-2,5-dinitrophenol (Stock: 100 mM in DMSO).[1]

Step-by-Step Methodology
Seeding: Seed cells in a white-walled 96-well plate at 20,000 cells/well. Incubate for 24

hours to reach 80% confluency.

Preparation of Treatment Media:

Prepare a serial dilution (1:3) of 4-Me-2,5-DNP in culture media.[1]

Range: 0.1 µM to 300 µM.

Vehicle Control: Media + 0.3% DMSO (match highest solvent concentration).[1]

Positive Control: 10 µM Oligomycin (ATP synthase inhibitor).[1]

Treatment: Aspirate spent media and add 100 µL of treatment media. Incubate for 2 hours

(acute exposure) or 24 hours (chronic toxicity).[1]

Readout:
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Equilibrate plate to Room Temperature (RT) for 30 mins.

Add 100 µL CellTiter-Glo reagent.[1]

Shake orbitally (2 mins) to lyse cells.

Read Luminescence (Integration: 1s).

Data Interpretation
Plot Log[Concentration] vs. Relative Luminescence Units (RLU).

Target Dose: The concentration yielding ~50% ATP reduction (EC50) is typically the optimal

uncoupling concentration for short-term assays.[1]

Protocol B: Mitochondrial Stress Test
(Respirometry)[1]
This is the gold standard for validating uncoupling activity. We use Agilent Seahorse XF

technology, but this protocol is adaptable to Clark-type electrodes (Oroboros).[1]

Objective: Measure the increase in Oxygen Consumption Rate (OCR) verifying uncoupling.

Experimental Workflow (Graphviz)
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Figure 2: Workflow for real-time metabolic analysis using Seahorse XF.[1]

Detailed Methodology
Media Prep: Use XF Assay Media (pH 7.[1]4) supplemented with 10 mM Glucose, 1 mM

Pyruvate, 2 mM Glutamine.[1] Crucial: No Bicarbonate/HEPES.[1]

Basal Measurement: Measure 3 cycles of basal respiration.

Injection Strategy (Port A):
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Unlike standard stress tests using FCCP, 4-Me-2,5-DNP requires careful titration due to a

"bell-shaped" response curve.[1]

Design: Dedicate specific wells to fixed concentrations: 0, 5, 10, 20, 40, 80 µM.

Note: High concentrations (>100 µM) often inhibit respiration due to membrane saturation

and toxicity.[1]

Measurement: Record OCR for 5 cycles (approx. 30 mins) post-injection.

Expected Results & Analysis
Parameter Response to 4-Me-2,5-DNP Mechanistic Explanation

Basal OCR N/A Starting point.

Post-Injection OCR Increase (150-300%)
Loss of proton gradient forces

ETC to pump maximally.[1]

ECAR Increase

Compensatory glycolysis

(Pasteur effect) to maintain

ATP.[1]

Maximal Dose Decrease (Crash)

"Toxic Uncoupling" –

membrane integrity fails

completely.[1]

Protocol C: Membrane Potential Validation (TMRE
Assay)
To confirm that the OCR increase is due to uncoupling (and not just increased ATP demand),

you must visualize the loss of membrane potential (

).[1]

Materials
Dye: TMRE (Tetramethylrhodamine, ethyl ester) - Accumulates in active mitochondria.[1]

Control: FCCP (Standard uncoupler) or 4-Me-2,5-DNP.[1]
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Methodology
Seed cells on glass-bottom dishes or black 96-well plates.

Load cells with 100 nM TMRE in media for 20 minutes at 37°C.

Wash 1x with PBS; replace with live-cell imaging buffer.[1]

Acquire Baseline Images: (Ex/Em: 549/575 nm). Mitochondria should appear bright

red/orange.[1]

Add 4-Me-2,5-DNP (20 µM).

Time-Lapse Imaging: Capture images every 30 seconds for 10 minutes.

Result: Rapid loss of fluorescence intensity indicates depolarization (uncoupling).[1] If

fluorescence remains but OCR increases, the compound is not acting as a protonophore

(check for redox cycling artifacts).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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